Cas no 1989672-76-5 (2-amino-2,4,4-trimethylpentan-3-one hydrochloride)

• Product Name: 2-amino-2,4,4-trimethylpentan-3-one hydrochloride
• CAS No: 1989672-76-5
• CID: 4633695
• Update Time: 2025-10-24

2-amino-2,4,4-trimethylpentan-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2,4,4-trimethylpentan-3-one hydrochloride

Additional information on 2-amino-2,4,4-trimethylpentan-3-one hydrochloride

Introduction to 2-amino-2,4,4-trimethylpentan-3-one hydrochloride (CAS No. 1989672-76-5)

2-amino-2,4,4-trimethylpentan-3-one hydrochloride, identified by the chemical identifier CAS No. 1989672-76-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This molecule, a hydrochloride salt derivative, has garnered attention due to its structural properties and potential applications in various scientific domains. The unique arrangement of functional groups in its molecular structure—specifically the presence of an amino group and multiple methyl substituents—makes it a versatile candidate for further exploration in synthetic chemistry and drug development.

The compound’s chemical formula can be represented as C₈H₁₇NO·HCl, reflecting its composition of carbon, hydrogen, nitrogen, and chlorine atoms. The hydrochloride form enhances its solubility in aqueous solutions, making it more amenable for biological assays and pharmacokinetic studies. This property is particularly valuable in medicinal chemistry, where solubility is often a critical factor in determining a compound’s efficacy and bioavailability.

In recent years, the study of 2-amino-2,4,4-trimethylpentan-3-one hydrochloride has been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to predict the compound’s interactions with biological targets with greater precision. For instance, molecular docking studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. Such findings align with the broader trend toward developing targeted therapies based on structural analogs of known bioactive compounds.

The synthesis of 2-amino-2,4,4-trimethylpentan-3-one hydrochloride involves multi-step organic reactions that highlight the ingenuity of modern synthetic strategies. Key steps include the formation of the ketone core through aldol condensation followed by functional group modifications to introduce the amino group and methyl substituents. The final step involves salt formation with hydrochloric acid to stabilize the molecule and improve its handling properties. These synthetic pathways not only demonstrate the compound’s synthetic accessibility but also provide insights into how structural modifications can influence biological activity.

One of the most compelling aspects of 2-amino-2,4,4-trimethylpentan-3-one hydrochloride is its potential role as a building block in medicinal chemistry. Its structural framework resembles that of several known pharmacophores, suggesting that derivatives of this compound could exhibit novel therapeutic effects. For example, modifications to the amino group or the methyl substituents might alter its binding affinity to specific receptors or enzymes. Such flexibility makes it an attractive candidate for further derivatization and optimization.

Recent research has also explored the compound’s behavior under various physicochemical conditions. Studies using spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry have provided detailed insights into its molecular structure and dynamics. These data are crucial for understanding how 2-amino-2,4,4-trimethylpentan-3-one hydrochloride interacts with other molecules in vitro and how these interactions might translate into biological effects in vivo.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may possess properties relevant to central nervous system (CNS) disorders. The presence of both an amino group and bulky alkyl substituents could influence its ability to cross the blood-brain barrier, making it a candidate for developing treatments targeting neurological conditions. Further preclinical studies are needed to validate these hypotheses and elucidate potential side effects or toxicities.

In conclusion,2-amino-2,4,4-trimethylpentan-3-one hydrochloride (CAS No. 1989672-76-5) represents a promising area of research within pharmaceutical chemistry. Its unique structural features combined with its synthetic accessibility make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about its properties and potential applications,this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.